5-Methyl-1-benzofuran-3-ol

• IUPAC Name: 5-methyl-1-benzofuran-3-ol
• InChI: InChI=1S/C9H8O2/c1-6-2-3-9-7(4-6)8(10)5-11-9/h2-5,10H,1H3
• InChI Key: QSHSWEPLQGJFBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=C2O
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• CAS RN: 1820607-58-6

Description

5-Methyl-1-benzofuran-3-ol is a chemical compound with the molecular weight of 148.16. It is also known by its IUPAC name 5-methyl-1-benzofuran-3 (2H)-one. It is used in perfume compositions for its powerful and complex leathery note with a natural leather feel.

Molecular Structure Analysis

The InChI code for 5-Methyl-1-benzofuran-3-ol is 1S/C9H8O2/c1-6-2-3-9-7 (4-6)8 (10)5-11-9/h2-5,10H,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving 5-Methyl-1-benzofuran-3-ol are not detailed in the searched resources, benzofuran compounds in general have been noted for their antimicrobial activity when the 4-position of the benzofuran is substituted with halogens or hydroxyl groups.

Physical And Chemical Properties Analysis

5-Methyl-1-benzofuran-3-ol has a molecular weight of 148.16. Further physical and chemical properties are not specified in the searched resources.

Scientific Research Applications

Anticancer Properties

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• Specific Compound : Compound 36 (Fig. .

Antimicrobial Activity

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Natural Product Sources

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Hepatitis C Virus (HCV) Treatment

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Benzofuran Ring Synthesis

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Hypoxia-Inducible Factor (HIF-1) Inhibition

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Safety and Hazards

The safety information for 5-Methyl-1-benzofuran-3-ol indicates that it should be stored at a temperature of 4 degrees Celsius. It has a GHS07 signal word of “Warning” and hazard statements H302, H315, H319, H335. Precautionary measures include avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping away from sources of ignition.

Future Directions

Benzofuran compounds, including 5-Methyl-1-benzofuran-3-ol, have attracted attention due to their wide range of biological and pharmacological applications. They are considered potential natural drug lead compounds. Future research may focus on exploring new areas to improve human health and reduce suffering.

Mechanism of Action

Target of Action

5-Methyl-1-benzofuran-3-ol, a derivative of benzofuran, has been found to exhibit strong biological activities Benzofuran derivatives have been reported to show antimicrobial activity, suggesting that they may target microbial cells .

Mode of Action

Benzofuran derivatives have been found to exhibit good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups . This suggests that the interaction of 5-Methyl-1-benzofuran-3-ol with its targets could involve these functional groups.

Biochemical Pathways

Benzofuran derivatives have been associated with a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . This suggests that 5-Methyl-1-benzofuran-3-ol could potentially affect multiple biochemical pathways.

Pharmacokinetics

It has been noted that improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds , which could suggest similar properties for 5-Methyl-1-benzofuran-3-ol.

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects , suggesting that 5-Methyl-1-benzofuran-3-ol could potentially have similar effects.

Action Environment

It is known that the biological activities of benzofuran derivatives can be influenced by the presence of various functional groups , which could potentially be affected by environmental conditions.